Cas no 2172224-17-6 (1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2172224-17-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5829417
• PubChem ID: 165587909
• Update Time: 2025-06-08

1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde
• 2172224-17-6
• 1-[(2,2-dimethylcyclopropyl)methyl]-2,2-dimethylcyclopropane-1-carbaldehyde
• EN300-1619171

• Inchi： 1S/C12H20O/c1-10(2)5-9(10)6-12(8-13)7-11(12,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： NKWLMTBEHOBBQZ-UHFFFAOYSA-N
• SMILES： O=CC1(CC2CC2(C)C)CC1(C)C

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde

Introduction to 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172224-17-6)

1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172224-17-6) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of cyclopropanes and is characterized by its intricate cyclopropyl and aldehyde functionalities. The compound's structure and properties make it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and chemical synthesis.

The molecular formula of 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde is C₁₃H₂₀O, and its molecular weight is approximately 196.3 g/mol. The compound's structure consists of two cyclopropyl rings, each substituted with two methyl groups, and an aldehyde group attached to one of the cyclopropyl rings. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for detailed study.

In recent years, the interest in 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde has been driven by its potential as a building block in the synthesis of more complex organic molecules. The cyclopropyl moiety is known for its high reactivity due to the strain inherent in the three-membered ring. This strain can be harnessed to facilitate various chemical transformations, such as ring-opening reactions and rearrangements. Additionally, the presence of the aldehyde group provides a versatile handle for further functionalization through reactions like nucleophilic addition and condensation.

The synthesis of 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde has been reported in several studies. One common approach involves the reaction of a suitable cyclopropane precursor with a carbonyl compound under appropriate conditions. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a palladium-catalyzed cross-coupling reaction followed by selective oxidation to introduce the aldehyde functionality. This method not only provides high yields but also allows for precise control over the stereochemistry of the final product.

In the context of medicinal chemistry, 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. The cyclopropyl ring system is known to confer enhanced lipophilicity and metabolic stability to drug molecules, which are crucial properties for improving pharmacokinetic profiles. Moreover, the aldehyde group can be readily converted into various bioactive moieties through derivatization reactions. For instance, researchers at a leading pharmaceutical company have explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in disease pathways.

The biological activity of 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde has been evaluated in several preclinical studies. In one notable study published in Bioorganic & Medicinal Chemistry Letters, the compound was found to exhibit potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers demonstrated that derivatives of this compound could effectively disrupt enzyme function without significant cytotoxicity to normal cells. These findings highlight the potential of 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde as a starting point for developing novel anticancer agents.

Beyond its applications in drug discovery, 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde has also found use in materials science and polymer chemistry. The unique combination of cyclopropyl and aldehyde functionalities makes it an attractive monomer for polymerization reactions. Polymers derived from this compound have shown promising properties such as high thermal stability and mechanical strength. These materials could have potential applications in areas such as coatings, adhesives, and advanced composites.

In conclusion, 1-(2,2-dimethylcyclopropyl)methyl-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2173344556) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers engaged in chemical synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.